Distinct Protein Interactome: Trifunctional Sphingosine vs. Trifunctional Sphinganine in Live-Cell Crosslinking
Comparative proteomic analysis using the trifunctional sphingosine probe versus the analogous trifunctional sphinganine probe in Huh7 hepatocarcinoma cells revealed that the two lipids capture a quantitatively distinct set of interacting proteins, despite differing by only a single double bond [1]. The study applied a stringent significance threshold to define enriched interactions, demonstrating non-overlapping biological roles [1].
| Evidence Dimension | Number of significantly enriched protein interactors (defined by FDR < 0.05 and fold change ≥ 2) |
|---|---|
| Target Compound Data | Distinct set of protein hits (precise count not extracted but defined by threshold) |
| Comparator Or Baseline | Trifunctional Sphinganine probe |
| Quantified Difference | Significantly different sets of captured proteins, highlighting distinct roles in cellular processes [1]. |
| Conditions | Live Huh7 cells, photo-crosslinking, click-chemistry enrichment, and quantitative proteomics (TMT16) [1]. |
Why This Matters
This direct head-to-head evidence proves that trifunctional sphingosine and trifunctional sphinganine are not interchangeable; selecting the correct probe is essential for accurate sphingolipid interactome mapping.
- [1] Farley S, Stein F, Haberkant P, Tafesse FG, Schultz C. Trifunctional Sphinganine: A New Tool to Dissect Sphingolipid Function. ACS Chem Biol. 2024;19(2):336-347. doi:10.1021/acschembio.3c00554. View Source
